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Compound of Interest

3-Bromo-5-chloropyrazine-2-
Compound Name:
carbonitrile

cat. No.: B1288335

An In-depth Technical Guide to the Material Safety Data Sheet for 3-Bromo-5-chloropyrazine-
2-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No complete Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for 3-
Bromo-5-chloropyrazine-2-carbonitrile (CAS No. 440124-25-4) is publicly available in the
searched resources. The following information is compiled from data on structurally analogous
compounds and publicly available chemical properties. This guide is intended for informational
purposes and should be supplemented with internal safety assessments and the guidance of a
qualified safety professional before handling this chemical.

Chemical Identification and Physical Properties

3-Bromo-5-chloropyrazine-2-carbonitrile is a halogenated pyrazine derivative. Its chemical
structure and properties are summarized below.

Table 1: Chemical and Physical Properties
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Property Value Source
CAS Number 440124-25-4 [1]12]
Molecular Formula CsHBrCINs [1]
Molecular Weight 218.44 g/mol [11[2]
Appearance Not specified (likely a solid) N/A
ACD/LogP 1.77 [1]
Polar Surface Area 49.57 A2 [1]

Vapour Pressure

0.001 mmHg at 25°C

[1]

Enthalpy of Vaporization 54.956 kJ/mol [1]
Index of Refraction 1.636 [1]
Molar Refractivity 39.466 cm?3 [1]
Molar Volume 110.144 cm3 [1]

Hazard Identification and Classification

A specific GHS classification for 3-Bromo-5-chloropyrazine-2-carbonitrile is not available.

However, based on the hazard profiles of structurally similar compounds such as 3-Bromo-5-

chlorobenzonitrile and other chlorinated pyrazines, the following hazards are anticipated.[3][4]

[5]

Table 2: Anticipated GHS Hazard Classification
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Hazard Class Category Hazard Statement
o H301: Toxic if swallowed or
Acute Toxicity, Oral Category 3/4 ]
H302: Harmful if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation

Signal Word: Danger|[3]

Hazard Pictograms:

Anticipated Pictograms

Click to download full resolution via product page

Caption: Anticipated GHS Pictograms.

Safe Handling and Emergency Protocols

Given the anticipated toxicity, stringent safety measures are required when handling this

compound. The following protocols are based on best practices for handling toxic chemical
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intermediates.[3]

Exposure Controls and Personal Protection

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

] ) Handle in a well-ventilated area, preferably
Engineering Controls o _
within a chemical fume hood.

Eye/Face Protection Wear chemical safety goggles and a face shield.

) ) Wear impervious gloves (e.qg., nitrile rubber) and
Skin Protection
a lab coat.

) ) If dust is generated, use a NIOSH-approved
Respiratory Protection _ _ _ _
respirator with a particulate filter.

First Aid Measures

The following first aid measures are recommended based on protocols for similar toxic nitriles.

[3]

Exposure Event

Skin Eye Inhalation| Ingestion

Skin Contact Eye Contact Inhalation Ingestion
A, A

Immediately remove contaminated clothing.
Wash skin with soap and plenty of water.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Rinse mouth.
Do NOT induce vomiting.

Move person to fresh air.
Keep comfortable for breathing.

Call a POISON CENTER or doctor. Call a POISON CENTER or doctor.

If eye irritation persists, get medical advice.

’Immediately call a POISON CENTER or doctor.
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Caption: First Aid Protocol Flowchart.

Synthesis and Reactivity
Synthetic Pathway

3-Bromo-5-chloropyrazine-2-carbonitrile can be synthesized from 3-Amino-5-
chloropyrazine-2-carbonitrile.[6][7] The reaction is a type of Sandmeyer reaction, where an
amino group is converted to a bromo group.

Reactants
Reagents

3-Amino-5-chloropyrazine-
2-carbonitrile t-butyl nitrite Cupric bromide (CuBr2)
(CAS: 54632-11-0)

X

Sandmeyer Reaction

3-Bromo-5-chloropyrazine-

2-carbonitrile
(CAS: 440124-25-4)

Click to download full resolution via product page

Caption: Synthetic Route for 3-Bromo-5-chloropyrazine-2-carbonitrile.

Experimental Protocol: General Sandmeyer Reaction

A detailed experimental protocol for this specific synthesis is not publicly available. However, a
general procedure for a Sandmeyer reaction involving these types of reagents is as follows.
This is an illustrative protocol and must be adapted and optimized by qualified personnel.

o Diazotization: The starting amine (3-Amino-5-chloropyrazine-2-carbonitrile) is dissolved in a
suitable solvent (e.g., acetonitrile). t-butyl nitrite is added, often at reduced temperatures (0-5
°C), to form the diazonium salt intermediate.
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e Bromination: A solution or suspension of cupric bromide (CuBrz) is added to the diazonium
salt solution.

o Reaction: The reaction mixture is stirred, often with gentle warming to room temperature or
slightly above, until the evolution of nitrogen gas ceases.

o Work-up: The reaction is quenched, typically with water, and the product is extracted into an
organic solvent.

 Purification: The crude product is purified, commonly by column chromatography, to yield the
final 3-Bromo-5-chloropyrazine-2-carbonitrile.

Storage and Disposal

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][3] Keep
away from incompatible materials such as strong oxidizing agents.

Disposal: Dispose of this chemical and its container in accordance with local, regional, and
national regulations. Due to its anticipated toxicity, it should be treated as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Bromo-5-chloropyrazine-2-carbonitrile material safety
data sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1288335#3-bromo-5-chloropyrazine-2-carbonitrile-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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